(3-Fluorophenyl)(4-(6-morpholinopyridazin-3-yl)piperazin-1-yl)methanone

• IUPAC Name: (3-fluorophenyl)-[4-(6-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H22FN5O2/c20-16-3-1-2-15(14-16)19(26)25-8-6-23(7-9-25)17-4-5-18(22-21-17)24-10-12-27-13-11-24/h1-5,14H,6-13H2
• InChI Key: WRZULGFCCUUENH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)N3CCOCC3)C(=O)C4=CC(=CC=C4)F
• Molecular Formula: C19H22FN5O2
• Molecular Weight: 371.4 g/mol
• CAS No.: 898453-62-8

Description

(3-Fluorophenyl)(4-(6-morpholinopyridazin-3-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C19H22FN5O2 and its molecular weight is 371.416. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• A study by Prasad et al. (2018) focused on the synthesis and structural characterization of a novel bioactive heterocycle, which is closely related to the chemical compound . The compound was evaluated for antiproliferative activity, and its structure was confirmed through various spectroscopic methods, including X-ray diffraction. This research highlights the significance of such compounds in bioactive heterocycle synthesis and their potential in medicinal chemistry (Prasad et al., 2018).

Antinociceptive Activity

• Gokçe et al. (2001) synthesized and evaluated a series of 3-pyridazinones, similar to the chemical compound of interest, for their antinociceptive activity. The study found that certain derivatives were more active than aspirin in antinociceptive tests, indicating potential applications in pain management (Gokçe et al., 2001).

Antitumor Activity

• Tang and Fu (2018) synthesized a compound structurally similar to the one and tested its antitumor properties. The compound showed significant inhibition of cancer cell lines, suggesting potential applications in cancer research and treatment (Tang & Fu, 2018).

Antimicrobial Activity

• A study by Sathe et al. (2011) focused on synthesizing fluorinated benzothiazolo imidazole compounds, which share structural similarities with the compound . Some of these compounds showed promising antimicrobial activity, indicating potential uses in the development of new antimicrobial agents (Sathe et al., 2011).

Glucan Synthase Inhibition

• Research by Ting et al. (2011) involved the study of pyridazinones as glucan synthase inhibitors. One of the compounds showed significant efficacy in a mouse model of infection, indicating potential applications in the treatment of fungal infections (Ting et al., 2011).